Cas no 1806442-41-0 (5-Iodo-2-(3-methoxy-3-oxopropyl)mandelic acid)

• Product Name: 5-Iodo-2-(3-methoxy-3-oxopropyl)mandelic acid
• CAS No: 1806442-41-0
• MF: C₁₂H₁₃IO₅
• MW: 364.133096456528
• CID: 4939433
• Update Time: 2025-10-05

5-Iodo-2-(3-methoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-(3-methoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C12H13IO5/c1-18-10(14)5-3-7-2-4-8(13)6-9(7)11(15)12(16)17/h2,4,6,11,15H,3,5H2,1H3,(H,16,17)
• InChI Key： YUUBNGFUAWMCOB-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)C(C(=O)O)O)CCC(=O)OC

Computed Properties

• Exact Mass: 363.98077 g/mol
• Monoisotopic Mass: 363.98077 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.8
• Molecular Weight: 364.13

Additional information on 5-Iodo-2-(3-methoxy-3-oxopropyl)mandelic acid

Comprehensive Overview of 5-Iodo-2-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1806442-41-0)

5-Iodo-2-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1806442-41-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique iodo-substituted mandelic acid structure, plays a pivotal role in the synthesis of advanced intermediates for drug development. Its molecular formula and structural features make it a valuable asset in the design of targeted therapeutic agents, particularly in the fields of oncology and neurology.

The growing interest in 5-Iodo-2-(3-methoxy-3-oxopropyl)mandelic acid is closely tied to the rising demand for precision medicine and personalized therapeutics. Researchers are increasingly exploring its potential as a building block for small-molecule inhibitors and bioconjugates, which are critical in modulating specific biological pathways. With the advent of AI-driven drug discovery, compounds like this are being screened for their efficacy in high-throughput assays, making them a hot topic in computational chemistry forums and academic discussions.

One of the most frequently searched questions related to CAS No. 1806442-41-0 revolves around its synthetic routes and purification methods. The compound's stereochemical purity and solubility profiles are also common points of inquiry, reflecting the practical challenges faced by chemists in the lab. Additionally, its compatibility with green chemistry principles is a trending subtopic, as the scientific community prioritizes sustainable synthesis practices.

From a commercial perspective, 5-Iodo-2-(3-methoxy-3-oxopropyl)mandelic acid is often listed in catalogs of fine chemicals and research reagents. Suppliers emphasize its high purity grade (often ≥95%) and provide detailed spectroscopic data (e.g., NMR, HPLC) to ensure reproducibility in experiments. This aligns with the broader industry trend toward transparent supply chains and quality-certified intermediates.

In summary, 5-Iodo-2-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1806442-41-0) represents a convergence of cutting-edge research and industrial application. Its relevance to drug discovery pipelines and alignment with scientific trends ensure its continued prominence in both academic literature and market demand. Future studies may further elucidate its role in next-generation therapeutics, solidifying its position as a compound of enduring interest.